![molecular formula C24H27FN2O3S B2472305 1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(piperidin-1-yl)quinolin-4(1H)-one CAS No. 892769-20-9](/img/structure/B2472305.png)
1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(piperidin-1-yl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(piperidin-1-yl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C24H27FN2O3S and its molecular weight is 442.55. The purity is usually 95%.
BenchChem offers high-quality 1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(piperidin-1-yl)quinolin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(piperidin-1-yl)quinolin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Properties
Antibacterial Agent Synthesis
Derivatives of 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid, having a sulfonyl group, were synthesized and demonstrated potent antibacterial properties. These compounds were developed for use as antibacterial agents (Miyamoto, Egawa, Shibamori, & Matsuraoto, 1987).
New Fluorinated Antibacterial Compound
A new fluorinated compound, related to nalidixic acid, was synthesized and showed high broad-spectrum antibacterial activities against both gram-positive and gram-negative bacteria, surpassing unfluorinated compounds and enoxacin in effectiveness (Stefancich, Artico, Corelli, Massa, Panico, & Simonetti, 1985).
Antimicrobial and Antifungal Activities
Potential Antimicrobial Agents
A series of 1-ethyl/benzyl-6-fluoro-7-(substituted piperazin-1-yl)1,4-dihydro-4-oxo-quinoline-3-carboxylic acid derivatives were synthesized, showing significant antibacterial and weak antifungal activities in both in vitro and in vivo studies against various bacteria and fungi (Rameshkumar, Ashokkumar, Subramanian, Ilavarasan, & Sridhar, 2003).
Synthesis of Antimicrobial Fluoroquinolone Derivatives
Novel fluoroquinolone derivatives were synthesized and showed promising antimicrobial activities in preliminary in vitro evaluation studies. These compounds were effective against bacterial and fungal pathogens including Candida albicans and Cryptococcous neoformans (Srinivasan, Shafreen, Nithyanand, Manisankar, & Pandian, 2010).
Potential Anticancer Agents
Anticancer Agent Synthesis
The synthesis of potential antimicrobial and antiviral drugs with structures including 1-benzyl-6-fluoro-3-[5-(4-methylcyclohexyl)-1,2,4-oxadiazol-3-yl]-7-(piperidin-1-yl)quinolin-4-one was explored. The biological activity of these compounds was predicted using molecular docking (Vaksler, Hryhoriv, Ivanov, Kovalenko, Georgiyants, & Langer, 2023).
Synthesis of Anticancer Propanamide Derivatives
Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. These compounds showed strong anticancer properties compared to doxorubicin (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).
Other Applications
- Molecular and Crystal Structure Analysis: Studies on the molecular and crystal structures of related compounds can help in the development of new drugs with improved efficacy and stability (Y. Vaksler et al., 2023).
properties
IUPAC Name |
1-ethyl-3-(4-ethylphenyl)sulfonyl-6-fluoro-7-piperidin-1-ylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27FN2O3S/c1-3-17-8-10-18(11-9-17)31(29,30)23-16-26(4-2)21-15-22(27-12-6-5-7-13-27)20(25)14-19(21)24(23)28/h8-11,14-16H,3-7,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMQGVMUZTZVSOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCCCC4)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(piperidin-1-yl)quinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.